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Compound of Interest

Compound Name: 2-(2-Bromoethyl)thiophene

Cat. No.: B149277 Get Quote

CAS Number: 26478-16-0

This technical guide provides a comprehensive overview of 2-(2-Bromoethyl)thiophene, a key

chemical intermediate for researchers, scientists, and professionals in drug development and

materials science. This document outlines its chemical and physical properties, synthesis,

reactivity, applications, and safety protocols.

Introduction
2-(2-Bromoethyl)thiophene, with the CAS number 26478-16-0, is an organic compound

featuring a five-membered aromatic thiophene ring substituted with a bromoethyl group.[1] The

presence of the reactive bromine atom makes it a valuable intermediate in a variety of organic

syntheses.[1] It is particularly noted for its role as a building block in the creation of

pharmaceuticals and advanced materials, such as conductive polymers for organic electronics.

[1][2]

Chemical and Physical Properties
The fundamental properties of 2-(2-Bromoethyl)thiophene are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Source

CAS Number 26478-16-0 [3][4][5]

Molecular Formula C₆H₇BrS [1][3][4]

Molecular Weight 191.09 g/mol [3][4]

Synonyms 2-(2-Thienyl)ethyl Bromide [1]

Appearance Liquid [1]

Storage
Keep in a dark place, inert

atmosphere, 2-8°C
[5]

SMILES BrCCC1=CC=CS1 [4][5]

InChIKey
JSELWWIIPRBECO-

UHFFFAOYSA-N
[3]

Synthesis and Reactivity
While a specific, detailed experimental protocol for the synthesis of 2-(2-
Bromoethyl)thiophene is not readily available in the provided search results, the synthesis of

the related and commercially significant compound, 2-Bromothiophene, can serve as an

illustrative example of thiophene halogenation. Thiophene is highly susceptible to electrophilic

substitution, with bromination occurring preferentially at the 2- and 5-positions.[6]

Representative Experimental Protocol: Synthesis of 2-
Bromothiophene
A common method for the synthesis of 2-Bromothiophene involves the direct bromination of

thiophene.[7][8] One documented procedure involves reacting thiophene with hydrogen

bromide and hydrogen peroxide.[9]

Procedure:

Charge a reactor equipped with a stirrer, condenser, and thermometer with thiophene,

dichloroethane, and hydrobromic acid.[9]
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While maintaining a temperature of approximately 40°C, slowly add hydrogen peroxide

dropwise.[9]

After the addition is complete, allow the reaction to proceed for about 30 minutes.[9]

Monitor the reaction progress using gas chromatography to confirm the formation of 2-

bromothiophene.[9]

Once the reaction is complete (typically when the relative content of 2-bromothiophene

exceeds 95%), separate the organic layer.[9]

Purify the product by rectification to obtain pure 2-bromothiophene.[9]
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Figure 1: Synthesis workflow for 2-Bromothiophene.
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Reactivity of 2-(2-Bromoethyl)thiophene
The reactivity of 2-(2-Bromoethyl)thiophene is dominated by two main features: the

bromoethyl side chain and the thiophene ring itself. The bromine atom is a good leaving group,

making the compound susceptible to nucleophilic substitution reactions.[1] This allows for the

facile introduction of various functional groups. The thiophene ring can undergo further

electrophilic substitution, although the existing side chain will influence the position of

subsequent substitutions.[6]

Applications in Research and Development
2-(2-Bromoethyl)thiophene is a versatile building block with significant applications in both

pharmaceutical development and materials science.

Drug Development
Thiophene derivatives are present in a wide range of marketed drugs, including antipsychotics,

antifungals, and anti-inflammatory agents.[10] Specifically, 2-bromothiophene and its

derivatives are crucial intermediates in the synthesis of antiplatelet drugs like clopidogrel and

ticlopidine.[7][11][12] The thiophene moiety is often a key pharmacophore, interacting with

biological targets. 2-(2-Bromoethyl)thiophene serves as a precursor for introducing the

thienylethyl group into larger, more complex molecules. For instance, it has been used in the

synthesis of potent analgesics.

Materials Science
The electronic properties of the thiophene ring make it a fundamental component in the field of

organic electronics.[1] Thiophene-based conductive polymers are essential for applications

such as Organic Light-Emitting Diodes (OLEDs), organic solar cells, and advanced sensors.[2]

[11] 2-(2-Bromoethyl)thiophene can be used to synthesize monomers that are subsequently

polymerized to create these advanced materials.
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Figure 2: Application workflow of 2-(2-Bromoethyl)thiophene.

Safety and Handling
2-(2-Bromoethyl)thiophene is a hazardous chemical and requires careful handling in a

laboratory setting. Below is a summary of its GHS classification and recommended safety

precautions.

Hazard Information Details

Pictograms Danger

GHS Hazard Statements

H227: Combustible liquid[3]H315: Causes skin

irritation[3][13]H318: Causes serious eye

damage[3]H335: May cause respiratory

irritation[3][13]

Precautionary Statements

P210, P261, P264, P271, P280, P302+P352,

P304+P340, P305+P354+P338, P317, P321,

P332+P317, P362+P364, P370+P378,

P403+P233, P405, P501[3]
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First Aid Measures
General Advice: Consult a physician and show them the safety data sheet.[13]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[13]

In Case of Skin Contact: Wash off with soap and plenty of water.[13]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[13]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.[13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Use safety glasses with side-shields or a face shield.[13]

Skin Protection: Handle with gloves. Wear appropriate protective clothing to prevent skin

exposure.[13][14]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[14]

General Hygiene: Handle in accordance with good industrial hygiene and safety practice.

Wash hands before breaks and at the end of the workday.[13]

Conclusion
2-(2-Bromoethyl)thiophene is a valuable and reactive intermediate in organic synthesis. Its

utility in the preparation of pharmaceuticals and the development of novel organic electronic

materials underscores its importance in modern chemistry. Proper handling and adherence to

safety protocols are essential when working with this compound due to its hazardous nature.

This guide provides a foundational understanding for researchers and professionals utilizing

this versatile chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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